N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide

• IUPAC Name: N-[(E)-2-bicyclo[2.2.1]heptanylmethylideneamino]naphthalene-1-carboxamide
• InChI: InChI=1S/C19H20N2O/c22-19(18-7-3-5-14-4-1-2-6-17(14)18)21-20-12-16-11-13-8-9-15(16)10-13/h1-7,12-13,15-16H,8-11H2,(H,21,22)/b20-12+
• InChI Key: KFIUXNZZXXZIDB-UDWIEESQSA-N
• Canonical SMILES: C1CC2CC1CC2C=NNC(=O)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: C1CC2CC1CC2/C=N/NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol

Description

N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide, also known as BHHN, is a chemical compound that has been studied for its potential applications in scientific research. BHHN has been synthesized and investigated for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that play a role in disease progression. N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function. N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide has also been shown to inhibit the activity of certain protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide has been shown to have a range of biochemical and physiological effects, depending on the specific application. In studies of its potential use as a therapeutic agent, N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the aggregation of amyloid beta, a protein that is associated with Alzheimer's disease. In studies of its potential use as a fluorescent probe, N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide has been shown to selectively bind to certain metal ions, including copper and zinc, and emit fluorescence upon binding.

Advantages and Limitations for Lab Experiments

N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide has several potential advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable under a wide range of conditions. It also has a high degree of selectivity for certain metal ions, which makes it a useful tool for studying metal ion binding in biological systems. However, there are also some limitations to the use of N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide in laboratory experiments. It has low solubility in aqueous solutions, which can make it difficult to work with in certain applications. It also has limited bioavailability, which can make it less effective as a therapeutic agent.

Future Directions

There are several potential future directions for research on N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide. One area of focus could be on improving its solubility and bioavailability, in order to enhance its effectiveness as a therapeutic agent. Another area of focus could be on further investigating its mechanism of action and identifying additional targets for inhibition. Additionally, further research could be done to explore its potential applications in other areas of scientific research, such as materials science or environmental chemistry. Overall, N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide is a promising compound with a range of potential applications in scientific research.

Synthesis Methods

N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide can be synthesized through a multistep process involving the reaction of bicyclo[2.2.1]hept-2-ene-1-carboxylic acid with hydrazine hydrate and naphthalene-1,2-dione. The resulting compound is purified through recrystallization to obtain N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide in its pure form.

Scientific Research Applications

N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been investigated for its potential use as a therapeutic agent in the treatment of various diseases, including cancer and Alzheimer's disease. N'-(bicyclo[2.2.1]hept-2-ylmethylene)-1-naphthohydrazide has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.